Cas no 1270461-39-6 (1-(4-BROMO-3-CHLOROPHENYL)ETHANE-1,2-DIAMINE)

• Product Name: 1-(4-BROMO-3-CHLOROPHENYL)ETHANE-1,2-DIAMINE
• CAS No: 1270461-39-6
• MF: C₈H₁₀BrClN₂
• MW: 249.535399913788
• CID: 5582947
• PubChem ID: 103693404
• Update Time: 2023-08-11

1-(4-BROMO-3-CHLOROPHENYL)ETHANE-1,2-DIAMINE Chemical and Physical Properties

Names and Identifiers

• 1-(4-BROMO-3-CHLOROPHENYL)ETHANE-1,2-DIAMINE
• N13717
• 1270461-39-6

• Inchi： 1S/C8H10BrClN2/c9-6-2-1-5(3-7(6)10)8(12)4-11/h1-3,8H,4,11-12H2
• InChI Key： JMQOJURZEHNPKB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)C(CN)N

Computed Properties

• Exact Mass: 247.97159g/mol
• Monoisotopic Mass: 247.97159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52Ų